molecular formula C6H7NOS B8585319 Methyl 3-thiophenecarboximidate

Methyl 3-thiophenecarboximidate

Cat. No. B8585319
M. Wt: 141.19 g/mol
InChI Key: PQJPXXNRGXRFPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-thiophenecarboximidate is a useful research compound. Its molecular formula is C6H7NOS and its molecular weight is 141.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H7NOS

Molecular Weight

141.19 g/mol

IUPAC Name

methyl thiophene-3-carboximidate

InChI

InChI=1S/C6H7NOS/c1-8-6(7)5-2-3-9-4-5/h2-4,7H,1H3

InChI Key

PQJPXXNRGXRFPF-UHFFFAOYSA-N

Canonical SMILES

COC(=N)C1=CSC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-cyanothiophene (0.66 g, 6.0 mmol) was dissolved in methanol (6 ml), and sodium methoxide (0.03 g, 0.6 mmol) was added. The mixture was stirred at room temperature for 28 hours. After the reaction was completed, acetic acid (0.03 g, 0.6 mmol) was added to neutralize the reaction solution, and the solution was concentrated under reduced pressure. Diethyl ether (50 ml) was added to the concentrated residue, and insolubles were removed by filtration. The filtrate was concentrated under reduced pressure to give the crude product of methyl 3-thiophenecarboximidate.
Quantity
0.66 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
0.03 g
Type
reactant
Reaction Step Two
Quantity
0.03 g
Type
reactant
Reaction Step Three

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